Ethanol, 2-(6-amino-9H-purin-9-yl)methoxy-
Cat. No. B1580953
Key on ui cas rn:
31383-66-1
M. Wt: 209.21 g/mol
InChI Key: PEIRNIBZTBBIHT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04294831
Procedure details
A solution of 6-chloro-9-(2-benzoyloxyethoxymethyl) purine (50 g) and ammonia (31 g) in methanol (120 ml) was heated in a bomb at 95° C. for 18 hours. The reaction mixture was removed from the bomb and the solvent evaporated under reduced pressure at 50° C. The resulting solid was triturated first with water and then, after drying, with chloroform. The solid, 9-(2-hydroxyethoxymethyl)adenine, was retained, and the aqueous triturate was extracted several times with chloroform. The aqueous extracts were treated with a strongly basic ion exchange resin and then evaporated to dryness under reduced pressure. The remaining solid was combined with that from the trituration step, and recrystallized from isopropanol to give 22 g (70% of theoretical) of white 9-(2-hydroxyethoxymethyl) adenine, m.p. 199.5°-200° C.
Name
6-chloro-9-(2-benzoyloxyethoxymethyl) purine
Quantity
50 g
Type
reactant
Reaction Step One
Yield
70%
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[N:10]=[CH:9][N:8]=[C:7]2[C:3]=1[N:4]=[CH:5][N:6]2[CH2:11][O:12][CH2:13][CH2:14][O:15]C(=O)C1C=CC=CC=1.[NH3:24]>CO>[OH:15][CH2:14][CH2:13][O:12][CH2:11][N:6]1[CH:5]=[N:4][C:3]2[C:7]1=[N:8][CH:9]=[N:10][C:2]=2[NH2:24]
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Inputs
Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was removed from the bomb
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent evaporated under reduced pressure at 50° C
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting solid was triturated first with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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after drying, with chloroform
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CUSTOM
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Type
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CUSTOM
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Details
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the aqueous triturate
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EXTRACTION
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Type
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EXTRACTION
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Details
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was extracted several times with chloroform
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ADDITION
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Type
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ADDITION
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Details
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The aqueous extracts were treated with a strongly basic ion exchange resin
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated to dryness under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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recrystallized from isopropanol
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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OCCOCN1C2=NC=NC(=C2N=C1)N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 22 g | |
| YIELD: PERCENTYIELD | 70% | |
| YIELD: CALCULATEDPERCENTYIELD | 70% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
